Cas no 122453-73-0 (Chlorfenapyr)

• Product Name: Chlorfenapyr
• CAS No: 122453-73-0
• MF: C₁₅H₁₁BrClF₃N₂O
• MW: 407.612852334976
• MDL: MFCD01631152
• CID: 63601
• Update Time: 2026-05-18

Chlorfenapyr Chemical and Physical Properties

Names and Identifiers

• Chlorfenapyr
• 4-BROMO-2-(4-CHLOROPHENYL)-1-(ETHOXYMETHYL)-5-(TRIFLUOROMETHYL)-1H-PYRROL-3-CARBONITRILE
• PIRATE
• STALKER
• 4-bromo-2-(4-chlorophenyl)-1-ethoxymethyl-5-trifluoromethyl-1H-pyrrole-3-carbonitrile
• 4-bromo-2-(4-chlorophenyl)-1-ethoxymethyl-5-trifluoromethylpyrrole-3-carbonitrile
• Alert
• Citrex
• Intrepid
• Sunfire
• AC 303630
• 1H-Pyrrole-3-carbonitrile, 4-bromo-2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-
• chlorfenapyr (bsi, pa iso)
• chlorfenapyr 4-bromo-2-(4-chlorophenyl)-1-ethoxymethyl-5-trifluoromethylpyrrole-3-carbonitrile
• CL 303630
• Kotersu
• Kotetsu
• Pylon
• 4-Bromo-2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• Chlorfenapyr Solution
• 4-bromo-2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)pyrrole-3-carbonitrile
• Stealth

• MDL： MFCD01631152
• Inchi： 1S/C15H11BrClF3N2O/c1-2-23-8-22-13(9-3-5-10(17)6-4-9)11(7-21)12(16)14(22)15(18,19)20/h3-6H,2,8H2,1H3
• InChI Key： CWFOCCVIPCEQCK-UHFFFAOYSA-N
• SMILES： CCOCN1C(=C(C#N)C(=C1C(F)(F)F)Br)C2=CC=C(C=C2)Cl
• BRN： 6940152

Computed Properties

• Exact Mass: 405.97000
• Monoisotopic Mass: 405.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Color/Form: White to bright brown with halide odor
• Density: 1.53±0.1 g/cm3(Predicted)
• Melting Point: 100-104°C
• Boiling Point: 443.5 °C at 760 mmHg
• Flash Point: 222 °C
• Refractive Index: 1.559
• PSA: 37.95000
• LogP: 5.45548
• Solubility: water

Chlorfenapyr Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H331-H410
• Warning Statement： P261-P273-P304+P340+P312-P391-P403+P233-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-23-50/53
• Safety Instruction： S13-S36/37-S45-S60-S61
• Hazardous Material Identification：
• Safety Term：S13;S36/37;S45;S60;S61
• Toxicity：LD50 (single dose) in male, female rats (mg/kg): 223, 459 orally; in rabbits: >2000 dermally (Lovell); LC50 in Japanese carp: 0.5 ppm (Lovell)
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R23; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Chlorfenapyr

Professional Introduction to Chlorfenapyr (CAS No: 122453-73-0)

Chlorfenapyr, a compound with the chemical abstracts service number CAS No: 122453-73-0, is a notable molecule in the realm of agrochemical research and development. This introduction delves into the compound's properties, mechanisms of action, and recent advancements in its application, particularly in the context of modern agricultural practices.

The chemical structure of Chlorfenapyr is characterized by its unique blend of functional groups that contribute to its efficacy as an insecticidal agent. Specifically, its molecular framework incorporates a pyrazine ring fused with a pyridine moiety, which is pivotal in mediating its interaction with insect nervous systems. This structural design not only enhances its potency but also ensures a selectivity that minimizes impact on non-target organisms.

In recent years, the study of Chlorfenapyr has been augmented by sophisticated analytical techniques that have provided deeper insights into its pharmacokinetics and phytotoxicity. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been instrumental in elucidating its metabolic pathways and degradation products. These findings are crucial for understanding how the compound behaves in different environmental conditions and for assessing its long-term sustainability in agricultural systems.

The mechanism of action of Chlorfenapyr revolves around its ability to disrupt insect cholinergic receptors. By binding to nicotinic acetylcholine receptors (nAChRs) in the insect nervous system, it induces overstimulation, leading to paralysis and ultimately death. This mode of action is particularly effective against a broad spectrum of pests, including those that have developed resistance to traditional insecticides.

Recent research has highlighted the potential of Chlorfenapyr in integrated pest management (IPM) strategies. Its low persistence in the environment and reduced mammalian toxicity make it an attractive option for sustainable agriculture. Studies have demonstrated that when used in conjunction with cultural and biological control methods, Chlorfenapyr can significantly reduce pest populations while maintaining ecological balance.

The application of Chlorfenapyr has also been explored in precision agriculture, where targeted delivery systems enhance efficacy while minimizing environmental impact. Innovations such as slow-release formulations and microencapsulation technologies have improved the compound's stability and bioavailability, ensuring more consistent performance in field conditions.

Economic considerations play a crucial role in the adoption of any agrochemical product. The cost-effectiveness of Chlorfenapyr has been a subject of extensive analysis. Comparative studies have shown that despite its relatively higher initial cost compared to some conventional insecticides, its superior efficacy and reduced need for multiple applications result in overall cost savings for farmers.

The regulatory landscape surrounding the use of Chlorfenapyr has evolved in response to growing demands for safer agricultural practices. Regulatory bodies worldwide have conducted thorough assessments to ensure that its use aligns with environmental and health standards. These evaluations have consistently supported the safety profile of Chlorfenapyr, particularly when used as directed.

The future prospects for Chlorfenapyr are promising, with ongoing research focusing on expanding its applications beyond traditional crop protection. Investigations into its potential use as a growth regulator or anti-feedant are underway, which could open new avenues for agricultural innovation.

In conclusion, Chlorfenapyr, identified by its CAS number CAS No: 122453-73-0, represents a significant advancement in agrochemical science. Its unique properties, combined with recent technological advancements, position it as a cornerstone in modern pest management solutions. As research continues to uncover new applications and refine delivery systems, the role of Chlorfenapyr in sustainable agriculture is poised to grow even further.